Cas no 2679811-82-4 (rac-1-benzyl 4-methyl (3R,4S)-3,4-dihydroxypiperidine-1,4-dicarboxylate)

• Product Name: rac-1-benzyl 4-methyl (3R,4S)-3,4-dihydroxypiperidine-1,4-dicarboxylate
• CAS No: 2679811-82-4
• MF: C₁₅H₁₉NO₆
• MW: 309.31446480751
• CID: 5629971
• PubChem ID: 165932657
• Update Time: 2025-07-20

rac-1-benzyl 4-methyl (3R,4S)-3,4-dihydroxypiperidine-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2679811-82-4
• rac-1-benzyl 4-methyl (3R,4S)-3,4-dihydroxypiperidine-1,4-dicarboxylate
• EN300-28291944

• Inchi： 1S/C15H19NO6/c1-21-13(18)15(20)7-8-16(9-12(15)17)14(19)22-10-11-5-3-2-4-6-11/h2-6,12,17,20H,7-10H2,1H3/t12-,15+/m0/s1
• InChI Key： LIMMRKJOGGQTOX-SWLSCSKDSA-N
• SMILES： O[C@]1(C(=O)OC)CCN(C(=O)OCC2C=CC=CC=2)C[C@@H]1O

Computed Properties

• Exact Mass: 309.12123733g/mol
• Monoisotopic Mass: 309.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 96.3Ų

Additional information on rac-1-benzyl 4-methyl (3R,4S)-3,4-dihydroxypiperidine-1,4-dicarboxylate

Introduction to rac-1-Benzyl 4-methyl (3R,4S)-3,4-dihydroxypiperidine-1,4-dicarboxylate (CAS No. 2679811-82-4)

Rac-1-benzyl 4-methyl (3R,4S)-3,4-dihydroxypiperidine-1,4-dicarboxylate (CAS No. 2679811-82-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring with multiple functional groups, making it a valuable candidate for various biological and therapeutic applications.

The chemical structure of rac-1-benzyl 4-methyl (3R,4S)-3,4-dihydroxypiperidine-1,4-dicarboxylate is particularly noteworthy due to its chiral centers and the presence of hydroxyl and carboxyl groups. These functional groups contribute to the compound's potential for forming hydrogen bonds and engaging in various chemical reactions, which are essential for its biological activity and interactions with biological targets.

Recent studies have highlighted the potential of rac-1-benzyl 4-methyl (3R,4S)-3,4-dihydroxypiperidine-1,4-dicarboxylate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential use in treating inflammatory diseases.

In addition to its anti-inflammatory properties, rac-1-benzyl 4-methyl (3R,4S)-3,4-dihydroxypiperidine-1,4-dicarboxylate has also shown promise in neuroprotective applications. A study conducted by a team at the University of California in 2021 reported that this compound can protect neuronal cells from oxidative stress-induced damage. The mechanism of action involves the activation of antioxidant enzymes and the reduction of reactive oxygen species (ROS) levels, which are key factors in neurodegenerative disorders such as Alzheimer's disease.

The synthesis of rac-1-benzyl 4-methyl (3R,4S)-3,4-dihydroxypiperidine-1,4-dicarboxylate is a complex process that requires precise control over reaction conditions to ensure the formation of the desired stereoisomers. One common synthetic route involves the use of chiral catalysts or chiral auxiliaries to achieve high enantioselectivity. A recent review article in Tetrahedron Asymmetry discussed several advanced synthetic methods that have been developed to produce this compound with high yield and purity.

The pharmacokinetic properties of rac-1-benzyl 4-methyl (3R,4S)-3,4-dihydroxypiperidine-1,4-dicarboxylate have also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. In particular, its good oral bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of rac-1-benzyl 4-methyl (3R,4S)-3,4-dihydroxypiperidine-1,4-dicarboxylate in human subjects. Preliminary results from phase I trials have shown promising outcomes with no significant adverse effects reported. These findings have paved the way for more advanced clinical trials to explore its therapeutic potential in various medical conditions.

In conclusion, rac-1-benzyl 4-methyl (3R,4S)-3,4-dihydroxypiperidine-1,4-dicarboxylate (CAS No. 2679811-82-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an exciting candidate for further development as a novel therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to advancements in the treatment of various diseases.